Cas no 16729-22-9 (all-trans-Retro Retinol)

all-trans-Retro Retinol Properties

Names and Identifiers

• all-trans-Retro Retinol
• (3E,5E,7E)-9-[(3E)-2,4,4-Trimethyl-1-cyclohexen-3-ylidene]-3,7-dimethylnona-3,5,7-trien-1-ol
• (3E,5E,7E,9Z)-3,7-dimethyl-9-(2,6,6-trimethylcyclohex-2-en-1-ylidene)nona-3,5,7-trien-1-ol
• all-trans-Retro Reti
• (6Z,8E,10E,12E)-4,5,6,7,8,9,10,11,12,13-Decadehydro-5,6,7,8,9,10,11,12,13,14-decahydroretinol
• 4,14-Retro-retinol
• all-(E)-Retroretinol
• all-trans-retro-Vitamin A
• Retroretinol
• retro-Vitamin A
• Retrovitamin A alkohol
• Vitamin A Impurity C
• DTXSID80418821
• SCHEMBL16186107
• 16729-22-9
• CS-0166198
• (3E,5E,7E,9Z)-3,7-Dimethyl-9-(2,6,6-trimethylcyclohex-2-en-1-ylidene)nona-3,5,7-trien-1-ol (Vitamin Impurity
• (6Z,8E,10E,12E)-4,5,6,7,8,9,10,11,12,13-Decadehydro-5,6,7,8,9,10,11,12,13,14-decahydroretinol #
• 3,7-DIMETHYL-9-(2,6,6-TRIMETHYLCYCLOHEX-2-EN-1-YLIDENE)NONA-3,5,7-TRIEN-1-OL
• +Expand

• InChIKey： LWSSYLJSLZBNKE-YIAYGWAFSA-N
• Inchi： InChI=1S/C20H30O/c1-16(8-6-9-17(2)13-15-21)11-12-19-18(3)10-7-14-20(19,4)5/h6,8-12,21H,7,13-15H2,1-5H3/b8-6+,16-11+,17-9+,19-12+
• SMILES： CC1=CCCC(C1=CC=C(C)C=CC=C(C)CCO)(C)C

Computed Properties

• Exact Mass: 286.23000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 5
• Monoisotopic Mass: 286.229665576g/mol
• Heavy Atom Count: 21
• Complexity: 496
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.7
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• LogP: 5.51030
• PSA: 20.23000